Cas no 53143-91-2 (2H-Pyran, 2,2-diethoxytetrahydro-)

• Product Name: 2H-Pyran, 2,2-diethoxytetrahydro-
• CAS No: 53143-91-2
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 357942
• PubChem ID: 10888414
• Update Time: 2025-04-19

2H-Pyran, 2,2-diethoxytetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2,2-diethoxytetrahydro-
• 2,2-diethoxyoxane
• 6-diethoxytetrahydropyran
• DTXSID70447180
• 53143-91-2
• SCHEMBL11316959

• Inchi： 1S/C9H18O3/c1-3-10-9(11-4-2)7-5-6-8-12-9/h3-8H2,1-2H3
• InChI Key： FKHZHLLQZGIQTL-UHFFFAOYSA-N
• SMILES： O1CCCCC1(OCC)OCC

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69